2-(1,1,2,2-Tetrafluoro-2-phenylethyl)aniline;hydrochloride
Overview
Description
2-(1,1,2,2-Tetrafluoro-2-phenylethyl)aniline;hydrochloride is a chemical compound with significant interest in various scientific fields. This compound is characterized by the presence of tetrafluoro groups and a phenylethyl group attached to an aniline moiety, forming a hydrochloride salt. Its unique structure imparts distinct chemical and physical properties, making it valuable for research and industrial applications.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(1,1,2,2-Tetrafluoro-2-phenylethyl)aniline;hydrochloride typically involves the reaction of 2-(1,1,2,2-Tetrafluoro-2-phenylethyl)amine with aniline under specific conditions. The reaction is often carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature and pressure, are optimized to achieve high yield and purity.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using continuous flow reactors. These reactors allow for precise control over reaction parameters, ensuring consistent product quality. The use of advanced purification techniques, such as crystallization and chromatography, further enhances the purity of the final product.
Chemical Reactions Analysis
Types of Reactions
2-(1,1,2,2-Tetrafluoro-2-phenylethyl)aniline;hydrochloride undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.
Reduction: Reduction reactions can convert the compound into amines or other reduced forms.
Substitution: The tetrafluoro groups can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are frequently used.
Substitution: Reagents like halogens and nucleophiles are employed for substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce various amines.
Scientific Research Applications
2-(1,1,2,2-Tetrafluoro-2-phenylethyl)aniline;hydrochloride has diverse applications in scientific research:
Chemistry: It is used as a building block for synthesizing complex organic molecules.
Biology: The compound is studied for its potential biological activities and interactions with biomolecules.
Medicine: Research explores its potential therapeutic applications, including drug development.
Industry: It is utilized in the production of specialty chemicals and materials with unique properties.
Mechanism of Action
The mechanism of action of 2-(1,1,2,2-Tetrafluoro-2-phenylethyl)aniline;hydrochloride involves its interaction with specific molecular targets. The tetrafluoro groups and phenylethyl moiety contribute to its binding affinity and selectivity towards these targets. The compound may modulate various biochemical pathways, leading to its observed effects.
Comparison with Similar Compounds
Similar Compounds
- 2,2,2-Trifluoro-1-phenyl-ethylamine hydrochloride
- 1,1,2,2-Tetrafluoroethane
Uniqueness
Compared to similar compounds, 2-(1,1,2,2-Tetrafluoro-2-phenylethyl)aniline;hydrochloride exhibits unique properties due to the presence of both tetrafluoro and phenylethyl groups
Properties
CAS No. |
61547-72-6 |
|---|---|
Molecular Formula |
C14H12ClF4N |
Molecular Weight |
305.70 g/mol |
IUPAC Name |
2-(1,1,2,2-tetrafluoro-2-phenylethyl)aniline;hydrochloride |
InChI |
InChI=1S/C14H11F4N.ClH/c15-13(16,10-6-2-1-3-7-10)14(17,18)11-8-4-5-9-12(11)19;/h1-9H,19H2;1H |
InChI Key |
CAIIMQXVJOHOFN-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)C(C(C2=CC=CC=C2N)(F)F)(F)F.Cl |
Origin of Product |
United States |
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